Cas no 72503-59-4 (Benzonitrile, 2-(3-hydroxyphenoxy)-5-nitro-)

• Product Name: Benzonitrile, 2-(3-hydroxyphenoxy)-5-nitro-
• CAS No: 72503-59-4
• MF: C₁₃H₈N₂O₄
• MW: 256.213623046875
• CID: 1756013
• Update Time: 2024-11-18

Benzonitrile, 2-(3-hydroxyphenoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(3-hydroxyphenoxy)-5-nitro-

• Inchi： 1S/C13H8N2O4/c14-8-9-6-10(15(17)18)4-5-13(9)19-12-3-1-2-11(16)7-12/h1-7,16H
• InChI Key： RRVRJGXPWFSHFZ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC([N+]([O-])=O)=CC=C1OC1=CC=CC(O)=C1

Computed Properties

• Exact Mass: 256.04844

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 417.9±45.0 °C(Predicted)
• PSA: 96.39
• pka: 9.03±0.10(Predicted)